Cas no 125556-95-8 (Pyridine,2-[(1,1-dimethylethyl)sulfinyl]-, 1-oxide)

• Product Name: Pyridine,2-[(1,1-dimethylethyl)sulfinyl]-, 1-oxide
• CAS No: 125556-95-8
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 103534
• PubChem ID: 14433881
• Update Time: 2025-04-18

Pyridine,2-[(1,1-dimethylethyl)sulfinyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[(1,1-dimethylethyl)sulfinyl]-, 1-oxide
• Pyridine,2-[(1,1-dimethylethyl)sulfinyl]-,1-oxide(9CI)
• 2-tert-butylsulfinyl-1-oxidopyridin-1-ium
• 125556-95-8
• 2-[(2-Methyl-2-propanyl)sulfinyl]pyridine 1-oxide

• Inchi： 1S/C9H13NO2S/c1-9(2,3)13(12)8-6-4-5-7-10(8)11/h4-7H,1-3H3
• InChI Key： CHSXPJPSOSIKHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C[N+]=1[O-])(C(C)(C)C)=O

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.74000
• LogP: 2.88690